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Compound of Interest

Compound Name: 4-Methyloctan-2-one

CAS No.: 27608-01-1

Cat. No.: B3189090

Get Quote

To design an effective disposal strategy, we must first understand the molecular behavior

of1[1]. Its eight-carbon backbone with a methyl substitution at the C4 position and a carbonyl

group at C2 dictates its low aqueous solubility and high volatility.

Table 1: Physicochemical and Hazard Profile of 4-Methyloctan-2-one

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3189090#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctan-2-one
https://www.benchchem.com/product/b3189090/docs?utm_src=pdf-body#section-1-physicochemical-properties-hazard-causality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3189090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property / Classification Value / Descriptor
Operational Implication
(Causality)

Molecular Formula C9H18O

Highly lipophilic; floats on

water, complicating aqueous

spill cleanup.

Molecular Weight 142.24 g/mol

Vapors are heavier than air

and can travel along the floor

to ignition sources.

GHS Hazard Class H226, H315, H319
Classified as a2[2]. Requires

spark-proof tools.

EPA RCRA Code D001 (Ignitability)

Must be segregated from

oxidizers and aqueous waste

streams.

Causality Insight: Because the vapors are heavier than air, they can accumulate in low-lying

areas or sinks. Therefore, pouring this chemical down the drain is not only an environmental

violation but an acute explosion hazard. 2[2].

Section 2: Pre-Disposal Operational Safety &
Handling
Before generating waste, establish a controlled environment. The following protocol ensures

that any generated waste is handled without exposing personnel to respiratory or dermal

hazards.

Step-by-Step Handling Methodology:

Engineering Controls Validation: Conduct all transfers of 4-Methyloctan-2-one inside a

certified chemical fume hood. Self-Validating Check: Verify that the sash is positioned at the

optimal height to maintain a face velocity of 80-100 fpm before opening the primary

container.

PPE Selection: Don chemical-resistant gloves (butyl rubber or laminate film are preferred for

ketones; avoid standard latex which degrades rapidly), splash goggles, and a flame-resistant
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lab coat.

Static Dissipation: Because flowing non-polar or semi-polar liquids can generate static

electricity, ground and bond all receiving and dispensing containers. Use only non-sparking

tools for opening drums or bulk containers.

In-Process Segregation: Ensure no strong oxidizers (e.g., nitric acid, peroxides) or strong

bases are present in the fume hood during handling, as these can trigger exothermic

reactions with the carbonyl group.

Section 3: Step-by-Step Disposal Protocol (RCRA
Compliance)
Under the Resource Conservation and Recovery Act (RCRA), unused 4-Methyloctan-2-one or

its spent solvent mixtures must be classified as hazardous waste, carrying the 3[3].

Methodology for Waste Segregation and Containment:

Waste Stream Identification: Classify the waste as a "Non-Halogenated Flammable Solvent."

4[4]. Mixing them significantly increases disposal costs and complicates the vendor's

incineration processes.

Containerization:

Transfer the spent 4-Methyloctan-2-one into a High-Density Polyethylene (HDPE) or

glass waste carboy approved for flammable liquids.

Self-Validating Check: Inspect the container cap for a vented closure to prevent pressure

buildup from vapor expansion, especially in warm laboratory environments.

Labeling: Immediately affix a hazardous waste tag. The label must explicitly state

"Hazardous Waste," list the chemical name ("4-Methyloctan-2-one / Non-Halogenated

Ketone"), and display the primary hazard ("Flammable").

Temporary Storage: Move the sealed waste container to a designated Flammables Storage

Cabinet. Ensure the storage area is equipped with secondary containment to capture any
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potential leaks. Waste must not be accumulated for more than 90 days (for Large Quantity

Generators) before vendor pickup.

Final Disposal: Coordinate with a licensed hazardous waste disposal contractor. The

standard and most environmentally sound method for disposing of this ketone is supervised

high-temperature incineration, which breaks the compound down into carbon dioxide and

water without forming toxic combustion byproducts.

Section 4: Emergency Spill Response Protocol
In the event of an accidental release, immediate action is required to prevent vapor ignition.

Evacuation and Isolation: Evacuate non-essential personnel. Eliminate all ignition sources

(unplug hotplates, extinguish flames).

Containment: Use a non-combustible, inert absorbent material (e.g., diatomaceous earth,

sand, or specialized chemical spill pads) to dike the spill. Causality: Never use combustible

materials like sawdust, which act as kindling for flammable liquids.

Collection: Using non-sparking scoops, place the saturated absorbent into a compatible,

sealable waste container.

Decontamination: Wash the spill area with a mild detergent and water, capturing the rinsate

as hazardous waste, since 4-Methyloctan-2-one is poorly soluble and will float on the

aqueous layer.

Section 5: Logical Workflow of Ketone Waste
Management
The following diagram illustrates the critical path for managing 4-Methyloctan-2-one from the

point of generation to final destruction, emphasizing segregation and compliance.

Operational workflow for the segregation, containment, and RCRA disposal of 4-Methyloctan-
2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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